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Compound of Interest

Compound Name: (2-Amino-5-chlorophenyl)methanol

Cat. No.: B1269084

Essential Safety and Handling Guide for (2-
Amino-5-chlorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of (2-
Amino-5-chlorophenyl)methanol (CAS No: 37585-25-4). Adherence to these procedures is
vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

(2-Amino-5-chlorophenyl)methanol is a hazardous substance that can cause skin, eye, and
respiratory irritation.[1] One safety data sheet indicates that it may also cause genetic defects.
[1] Therefore, the use of appropriate personal protective equipment is mandatory to minimize
exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specific
Recommendations

Standard/Source

Eye and Face Protection

Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN
166[2]

Skin Protection

Wear a lab coat or a chemical-

resistant protective sulit.

General Laboratory Practice

Hand Protection

Wear compatible chemical-
resistant gloves (e.g., Nitrile
rubber).

General Laboratory Practice[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or

dust is generated.

NIOSH/MSHA/EN 149[1]

Operational Plan for Safe Handling

A systematic approach is essential for safely managing (2-Amino-5-chlorophenyl)methanol

from its arrival at the facility to its final disposal.

Step-by-Step Handling Protocol:

e Receiving and Storage:

o Upon receipt, carefully inspect the container for any signs of damage or leakage.

o Verify that the container is correctly labeled.

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong acids and oxidizing agents.[2]

o Keep the container tightly sealed when not in use.[1][2]

e Preparation and Use:
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o All handling of (2-Amino-5-chlorophenyl)methanol should be conducted in a well-
ventilated area, preferably within a chemical fume hood, particularly when working with its
solid form to prevent dust inhalation.

o Before handling, ensure you are wearing the appropriate PPE as detailed in Table 1.

o Avoid the formation of dust during handling.[2]

e In Case of a Spill:
o Evacuate the area.
o Wear the appropriate PPE, including respiratory protection.

o Sweep up the spilled solid material and place it into a suitable, labeled container for
disposal.[2]

o Thoroughly ventilate the affected area.[1]

Emergency First-Aid Procedures

Table 2: First-Aid Measures
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Exposure Route

First-Aid Instructions

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.

Seek immediate medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash it before reuse.

Seek medical attention if symptoms occur.[1][2]

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[1]

Clean the mouth with water and drink plenty of

Ingestion water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[2]

Disposal Plan

Proper disposal of (2-Amino-5-chlorophenyl)methanol and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol:

e Collection:

o Collect all waste containing (2-Amino-5-chlorophenyl)methanol, including unused

product, contaminated lab supplies (e.g., gloves, wipes), and empty containers, in a

designated and clearly labeled hazardous waste container.[1]

e Containerization:

o Use a chemically resistant and sealable container for waste collection.

o Keep the waste container closed except when adding waste.
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» Disposal:
o Dispose of the hazardous waste through a licensed environmental disposal service.
o Adhere to all local, state, and federal regulations for chemical waste disposal.

o Do not dispose of this chemical down the drain or in the regular trash.[1]

Workflow for Handling (2-Amino-5-
chlorophenyl)methanol
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Caption: Workflow for the safe handling of (2-Amino-5-chlorophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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